Cas no 57775-06-1 (2-(2-Bromophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-Bromophenyl)-2-methylpropanenitrile
• CAS No: 57775-06-1
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD11036582
• CID: 2833120
• PubChem ID: 12273136
• Update Time: 2025-04-21

2-(2-Bromophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-2-methylpropanenitrile
• 2'-bromophenyl-2-methylpropionitrile
• YTUDHLARHDCOIR-UHFFFAOYSA-N
• FCH5059275
• AK197950
• 2-(2'-bromophenyl)-2-methylpropionitrile
• V6736
• alpha,alpha-Dimethyl-2-bromobenzeneacetonitrile
• Z2168515495
• F31081
• SY157881
• SCHEMBL3533547
• DTXSID70483528
• Z1020847934
• DS-9895
• MFCD11036582
• CHEMBL4937370
• AKOS012126349
• 57775-06-1
• CS-0060864
• EN300-171297
• DB-162944
• 868-754-0
• HCA77506
• DTXCID70434338
• 2-(2-Bromophenyl)-2-methylpropanenitrile

• MDL： MFCD11036582
• Inchi： 1S/C10H10BrN/c1-10(2,7-12)8-5-3-4-6-9(8)11/h3-6H,1-2H3
• InChI Key： YTUDHLARHDCOIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 223.00000
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.2

Experimental Properties

• PSA: 23.79000
• LogP: 3.25028